Cas no 71566-09-1 (1,2,4-Oxadiazole, 3-methyl-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-methyl-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 71566-09-1
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 1750522
• Update Time: 2024-11-27

1,2,4-Oxadiazole, 3-methyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-methyl-5-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C10H7F3N2O/c1-6-14-9(16-15-6)7-2-4-8(5-3-7)10(11,12)13/h2-5H,1H3
• InChI Key： BCMPOJVRUQHDEP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(F)(F)F)C=C2)=NC(C)=N1

Computed Properties

• Exact Mass: 228.05111

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Melting Point: 66-68 °C
• Boiling Point: 280.5±50.0 °C(Predicted)
• PSA: 38.92
• pka: -0.95±0.25(Predicted)